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Compound of Interest

Compound Name: Indolelactic acid

Cat. No.: B1594694

Technical Support Center: Enhancing
Indolelactic Acid (ILA) Production

Welcome to the technical support center for researchers, scientists, and drug development
professionals. This resource provides troubleshooting guidance and answers to frequently
asked questions regarding the enhancement of Indolelactic acid (ILA) production by
probiotics.

Frequently Asked Questions (FAQs)

Q1: What is Indolelactic acid (ILA), and why is it a target for enhanced production?

Indolelactic acid (ILA) is a tryptophan metabolite produced by various gut bacteria, including
several probiotic species.[1][2] It is of significant interest due to its multiple beneficial effects on
host health. Research has shown that ILA possesses anti-inflammatory properties, can help
ameliorate colitis in animal models, and plays a role in the maturation of the infant immune
system.[1][3] ILA interacts with host signaling pathways, such as the aryl hydrocarbon receptor
(AhR), to modulate immune responses and maintain gut homeostasis.[3][4] Enhancing its
production by probiotics is a promising therapeutic strategy for inflammatory bowel diseases
and other conditions linked to gut dysbiosis.[5][6]

Q2: Which probiotic species are known to be effective ILA producers?
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Several species of Lactic Acid Bacteria (LAB) and Bifidobacterium are known to produce ILA
from tryptophan. Notably, strains of Bifidobacterium longum (subsp. longum and infantis),
Bifidobacterium breve, and Bifidobacterium bifidum have been identified as high-level ILA
producers.[2][7] Among LAB, Lactiplantibacillus strains have shown specific and notable
capabilities for ILA production.[4] While many LAB strains can produce other indole derivatives,
the ability to produce ILA can be highly strain-specific.[4][8]

Q3: What is the primary metabolic pathway for ILA synthesis in probiotics?

The primary pathway for ILA synthesis from the amino acid L-tryptophan is a two-step process.
[1] First, tryptophan is converted into an alpha-ketoacid, indole-3-pyruvic acid, through a
deamination step catalyzed by an aromatic aminotransferase.[3] Subsequently, indole-3-
pyruvic acid is reduced to Indolelactic acid by a dehydrogenase enzyme, such as lactate
dehydrogenase (LDH).[3][9]
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Start: Low/No ILA Detected

Is the probiotic strain a
known ILA producer?

Select a verified

ILA-producing strain. Yes

Is L-Tryptophan added
to the medium?

Supplement medium with ves
L-Tryptophan (e.g., 0.1-1.2 g/L).

Are fermentation conditions
(pH, Temp) optimal?

Optimize pH (e.g., 5.5-6.2) and Yes
Temperature (e.g., 30-40°C).

Was supernatant harvested at
the optimal growth phase?

Perform a time-course experiment Ye
to find peak production.

Is the analytical method
sufficiently sensitive?

Use a more sensitive method vds
(e.g., UPLC-MS) or optimize HPLC.

Problem Resolved / Further Investigation

Troubleshooting Flowchart for Low ILA Yield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1594694?utm_src=pdf-custom-synthesis
https://academic.oup.com/femsle/article-abstract/doi/10.1093/femsle/fnad027/7110978
https://pmc.ncbi.nlm.nih.gov/articles/PMC6780619/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6780619/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7363505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7363505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7363505/
https://www.mdpi.com/2076-2607/13/1/150
https://www.mdpi.com/2076-2607/13/1/150
https://backend.orbit.dtu.dk/ws/files/360806053/Phd_Thesis_Chrysoula_Dimopoulou_Nov23.pdf
https://orbit.dtu.dk/en/publications/engineered-probiotics-to-enhance-the-production-of-beneficial-bac/
https://www.mdpi.com/2076-2607/7/9/340
https://pmc.ncbi.nlm.nih.gov/articles/PMC9601829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9601829/
https://pubmed.ncbi.nlm.nih.gov/32666186/
https://pubmed.ncbi.nlm.nih.gov/32666186/
https://www.benchchem.com/product/b1594694#strategies-to-enhance-the-production-of-indolelactic-acid-by-probiotics
https://www.benchchem.com/product/b1594694#strategies-to-enhance-the-production-of-indolelactic-acid-by-probiotics
https://www.benchchem.com/product/b1594694#strategies-to-enhance-the-production-of-indolelactic-acid-by-probiotics
https://www.benchchem.com/product/b1594694#strategies-to-enhance-the-production-of-indolelactic-acid-by-probiotics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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